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An In-depth Technical Guide to the Physical Properties of Lactonitrile

Foreword for the Modern Researcher

Lactonitrile (2-hydroxypropanenitrile), the cyanohydrin derivative of acetaldehyde, is a
deceptively simple bifunctional molecule.[1] Its importance, however, extends far beyond its
structure, serving as a critical intermediate in the synthesis of lactic acid and its esters, which
are pivotal in the food, pharmaceutical, and polymer industries.[2][3][4][5] For the researcher,
drug development professional, or process chemist, a granular understanding of its physical
properties is not merely academic; it is the bedrock of safe handling, predictable reaction
kinetics, and successful scale-up.

This guide moves beyond a simple recitation of data points. As a Senior Application Scientist,
my objective is to provide a narrative that intertwines the "what" with the "why." We will explore
not only the measured properties of lactonitrile but also the causality behind these values, the
standard methodologies for their validation, and the critical safety implications that arise from
its chemical nature. The protocols described herein are designed as self-validating systems,
ensuring that the data you generate is both accurate and reproducible.

Chemical Identity and Molecular Structure
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A precise identification is the first step in any rigorous scientific endeavor. Lactonitrile is
cataloged under several identifiers, the most critical of which are summarized below.

Identifier Value Source(s)
CAS Number 78-97-7 [1][2][5]16]
IUPAC Name 2-hydroxypropanenitrile [11[7]

Acetaldehyde cyanohydrin,
Synonyms : : [21[61[7]
Ethylidene cyanohydrin

Molecular Formula CsHsNO [1]12][3][6]
Molecular Weight 71.08 g/mol [11121[31[7]
SMILES CC(C#N)O [1]6][7]
InChi Key WOFDVDFSGLBFAC- S

UHFFFAOYSA-N

The molecule's functionality is defined by the presence of both a hydroxyl (-OH) and a nitrile (-
C=N) group attached to the same carbon atom.[1] This arrangement dictates its polarity,
reactivity, and potential for hydrogen bonding, which in turn governs its physical properties.[1]

Caption: Molecular structure of lactonitrile (CsHsNO).

Core Physical Properties

The physical state and behavior of lactonitrile under various conditions are critical parameters
for its application. These properties are summarized in the table below and discussed in detail
in the subsequent sections.
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Property Value Conditions Source(s)
Colorless to straw- Standard Temperature
Appearance o [31[41[6][7]
colored liquid and Pressure
_ _ -40 °C to -41 °C (-40
Melting Point R 1 atm [L1121I5117118]
- ) 760 mmHg (with slight
Boiling Point 183 °C (361 °F) - [L1031[7119]
decomposition)
90 °C 17 mmHg [2][3][10][11]
Density 0.991 g/mL at 20 °C [2][10][11]
0.9877 g/cm3 at 20 °C (68 °F) [71[8]
N Soluble in water and Standard Temperature
Solubility [LI21031[4171
alcohol and Pressure
Insoluble in diethyl
ether, carbon Standard Temperature
- [21[41[7]
disulfide, petroleum and Pressure
ether
Flash Point 77 °C (170.6 °F) Closed Cup [2][3][10][11]
Refractive Index (n_D) 1.404 - 1.406 at 20 °C [2][9][10][11]
Vapor Pressure 0.222 mmHg at 25 °C [2][12]
Vapor Density 2.45 (Air=1) [13]

Appearance, Form, and Odor

Under standard conditions, lactonitrile is a colorless to pale yellow or straw-colored liquid.[6]
[7] The yellow hue can indicate the presence of impurities or degradation products, which may
arise from improper storage. It possesses a faint, characteristic odor.

Melting and Boiling Points
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Lactonitrile has a melting point of approximately -40°C, transitioning from a solid to a liquid
state well below room temperature.[1][2][5][7][8]

The boiling point data requires careful interpretation. At atmospheric pressure (760 mmHg),
lactonitrile boils at approximately 183°C, though slight decomposition is noted at this
temperature.[1][3][7] This thermal instability is a critical consideration for purification and
handling. To mitigate decomposition, distillation is preferentially performed under reduced
pressure. A commonly cited value is a boiling point of 90°C at 17 mmHg.[2][10] This highlights
the necessity of vacuum distillation for obtaining high-purity lactonitrile, a standard procedure
for thermally sensitive compounds.

Density and Solubility

With a density of approximately 0.991 g/mL at 20°C, lactonitrile is slightly less dense than
water.[2][10][11]

Its solubility profile is dictated by the polar hydroxyl group, which allows for hydrogen bonding.
Consequently, lactonitrile is soluble in water and other polar protic solvents like ethanol.[1][2]
[4][7] Conversely, it is insoluble in non-polar solvents such as petroleum ether and carbon
disulfide.[2][7] This miscibility with water has significant implications for its use as a solvent, its
environmental fate, and the design of aqueous workup procedures in synthesis.

Spectroscopic Profile

Spectroscopic analysis provides an unambiguous fingerprint for the identification and purity
assessment of lactonitrile.

« Infrared (IR) Spectroscopy: The IR spectrum is characterized by a strong, sharp absorption
band around 2250-2200 cm~* corresponding to the nitrile (C=N) stretching vibration. A broad
absorption peak in the region of 3600-3200 cm~1 is indicative of the hydroxyl (O-H) group
stretch, with its breadth resulting from hydrogen bonding.[7]

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR: The proton spectrum will show a quartet for the methine proton (-CH) coupled to
the methyl protons, a doublet for the methyl protons (-CHs) coupled to the methine proton,
and a broad singlet for the hydroxyl proton (-OH), which may exchange with D20.
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o 13C NMR: The carbon spectrum will display three distinct signals corresponding to the
methyl carbon, the hydroxyl- and nitrile-bearing methine carbon, and the nitrile carbon.[14]
[15]

e Mass Spectrometry (MS): Under electron ionization (El), the mass spectrum of lactonitrile
will show a molecular ion peak (M*) at m/z = 71. Common fragmentation patterns would
involve the loss of HCN (m/z = 44) or the methyl group (m/z = 56).[7]

Experimental Protocols for Property Verification

The following section outlines standard operating procedures for the experimental
determination of key physical properties. These protocols are designed to be robust and self-

validating.

Workflow for Boiling Point Determination

The choice between atmospheric and vacuum distillation is dictated by the thermal stability of
lactonitrile. This workflow illustrates the decision-making process.
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Caption: Decision workflow for boiling point determination.

Protocol: Vacuum Distillation
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o Apparatus Setup: Assemble a standard vacuum distillation apparatus using clean, dry
glassware. Include a thermometer with the bulb placed just below the side-arm leading to the
condenser.

o Sample Preparation: Place a small volume of lactonitrile and a magnetic stir bar or boiling
chips into the distillation flask.

o System Seal: Ensure all joints are properly sealed with vacuum grease. Connect the
apparatus to a vacuum pump via a cold trap.

o Evacuation: Gradually evacuate the system to the desired pressure (e.g., ~17 mmHg).
e Heating: Begin stirring and gently heat the flask using a heating mantle.

o Data Collection: Record the temperature when the first drop of distillate condenses and falls
into the receiving flask. The boiling point is the temperature range over which the liquid
distills at a constant rate under the stable recorded pressure.

Protocol: Density Determination using a Pychometer
o Preparation: Clean and dry a pycnometer of a known volume (e.g., 10 mL). Record its mass

(ma).

o Sample Filling: Carefully fill the pycnometer with lactonitrile, ensuring no air bubbles are
trapped. Insert the stopper and allow any excess liquid to overflow. Thermostat the
pycnometer to 20.0 °C.

o Measurement: Dry the exterior of the pycnometer and record its mass (mz).

o Calculation: The mass of the lactonitrile is (mz - m1). The density (p) is calculated by
dividing the mass of the lactonitrile by the known volume (V) of the pycnometer: p = (m:z -
mai) / V.

Protocol: Refractive Index Determination

¢ Instrument Calibration: Calibrate the Abbe refractometer using a standard of known
refractive index (e.g., distilled water).
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o Sample Application: Place a few drops of lactonitrile onto the clean, dry prism surface.

e Measurement: Close the prisms and adjust the instrument until the dividing line between the
light and dark fields is sharp and centered on the crosshairs.

e Reading: Read the refractive index from the instrument's scale. Ensure the measurement is
taken at a controlled temperature (typically 20°C), as refractive index is temperature-
dependent.

Safety, Handling, and Reactivity

Lactonitrile is classified as an extremely hazardous substance and must be handled with the
utmost care.[5][13] Its toxicity is primarily due to its nature as a cyanohydrin, which can release
highly toxic hydrogen cyanide (HCN) gas.[1][5]

Key Hazards:

o Toxicity: Fatal if swallowed, inhaled, or in contact with skin.[16][17] Absorption through the
skin is rapid.[13][18]

o Reactivity: Incompatible with strong acids, strong bases, strong reducing agents, and strong
oxidizers.[2][3] Contact with alkalis or heat can cause it to decompose, releasing toxic
cyanide fumes.[2][12]

» Flammability: It is a combustible liquid with a flash point of 77°C.[3][10][11]

Safe Handling Workflow

Adherence to a strict safety protocol is mandatory when working with lactonitrile.
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Caption: Mandatory safety workflow for handling lactonitrile.
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Storage: Store in a cool, dry, well-ventilated area away from incompatible substances.[2] The
container should be tightly closed and may contain a stabilizer like phosphoric acid.[11]

First Aid: In case of exposure, immediate medical attention is critical. Move the victim to fresh
air, administer 100% oxygen, and remove contaminated clothing.[13][18]

Conclusion

Lactonitrile is a valuable chemical intermediate whose utility is matched by its hazardous
nature. A thorough understanding of its physical properties—from its dual solubility and thermal
sensitivity, which necessitates vacuum distillation, to its spectroscopic signatures—is essential
for any scientist or researcher. By employing rigorous experimental methodologies and an
unwavering commitment to safety, the full potential of this versatile molecule can be harnessed
effectively and responsibly in both research and industrial applications.

References

e LookChem. Cas 78-97-7, Lactonitrile. [Link]
e CAS Common Chemistry. Lactonitrile. [Link]

¢ National Center for Biotechnology Information. PubChem Compound Summary for CID
6572, Lactonitrile. [Link]

o Stenutz. lactonitrile. [Link]
o Wikipedia. Lactonitrile. [Link]
e LookChem. CAS No.78-97-7,Lactonitrile Suppliers. [Link]

e SpectraBase. Lactonitrile. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 10/12 Tech Support


https://www.lookchem.com/404.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/69830
https://cameochemicals.noaa.gov/chemical/5039
https://img.guidechem.com/mdsd/78-97-7_1289336880952.pdf
https://www.benchchem.com/product/b7802548/docs?utm_src=pdf-body#physical-properties-of-lactonitrile
https://www.benchchem.com/product/b7802548/docs?utm_src=pdf-body#physical-properties-of-lactonitrile
https://www.lookchem.com/cas-78-977/Lactonitrile.html
https://www.benchchem.com/product/b7802548/docs?utm_src=pdf-body#physical-properties-of-lactonitrile
https://commonchemistry.cas.org/detail?cas_rn=78-97-7
https://www.benchchem.com/product/b7802548/docs?utm_src=pdf-body#physical-properties-of-lactonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/Lactonitrile
https://www.benchchem.com/product/b7802548/docs?utm_src=pdf-body#physical-properties-of-lactonitrile
https://www.stenutz.eu/chem/solv617.php
https://www.benchchem.com/product/b7802548/docs?utm_src=pdf-body#physical-properties-of-lactonitrile
https://en.wikipedia.org/wiki/Lactonitrile
https://www.benchchem.com/product/b7802548/docs?utm_src=pdf-body#physical-properties-of-lactonitrile
https://www.lookchem.com/Lactonitrile/
https://www.benchchem.com/product/b7802548/docs?utm_src=pdf-body#physical-properties-of-lactonitrile
https://spectrabase.com/spectrum/DZ9jZ7KXACy
https://www.benchchem.com/product/b7802548?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7802548?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Sources

. Buy Lactonitrile | 78-97-7 [smolecule.com]

. lookchem.com [lookchem.com]

. Lactonitrile CAS#: 78-97-7 [m.chemicalbook.com]

. Lactonitrile | 78-97-7 [chemicalbook.com]

. Lactonitrile - Wikipedia [en.wikipedia.org]

. CAS 78-97-7: Lactonitrile | CymitQuimica [cymitquimica.com]

. Lactonitrile | C3H5NO | CID 6572 - PubChem [pubchem.ncbi.nim.nih.gov]

. CAS Common Chemistry [commonchemistry.cas.org]

.
(] [e0] ~ » [6)] EaN w N -

. lactonitrile [stenutz.eu]

.
=
o

. thomassci.com [thomassci.com]

°
=
=

. DL -Lactonitrile = 97.0 T 78-97-7 [sigmaaldrich.com]

.
=
N

. CAS No0.78-97-7,Lactonitrile Suppliers [lookchem.com]

.
=
w

. LACTONITRILE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

°
=
o

. Lactonitrile(78-97-7) 13C NMR spectrum [chemicalbook.com]

.
=
a1

. Spectrabase.com [spectrabase.com]

°
=
(e}

. datasheets.scbt.com [datasheets.scbt.com]

°
=
\l

. pfaltzandbauer.com [pfaltzandbauer.com]
¢ 18. img.guidechem.com [img.guidechem.com]

¢ To cite this document: BenchChem. [Physical properties of lactonitrile]. BenchChem, [2026].
[Online PDF]. Available at: [https://www.benchchem.com/product/b7802548/docs#physical-
properties-of-lactonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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